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For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC647055 is an experimental antiviral compound that has demonstrated potent and selective

inhibitory activity against the hepatitis C virus (HCV).[1][2] It functions as a non-nucleoside

inhibitor (NNI) of the HCV NS5B RNA-dependent RNA polymerase (RdRp), a critical enzyme

for the replication of the viral genome.[1][3][4] This document provides detailed application

notes and experimental protocols for the use of TMC647055 choline salt in viral replication

studies, intended to guide researchers in the fields of virology, infectious diseases, and antiviral

drug development.

Mechanism of Action
TMC647055 is a macrocyclic indole inhibitor that binds to an allosteric site on the NS5B

polymerase known as the thumb pocket I.[5][6] This binding event induces a conformational

change in the enzyme, locking it in an open, inactive state.[5][6] This prevents the polymerase

from catalyzing the synthesis of new viral RNA, thereby inhibiting viral replication.[1][3]

Quantitative Data Summary
The antiviral activity and cytotoxicity of TMC647055 have been evaluated in various in vitro

assay systems. The following tables summarize the key quantitative data for easy comparison.
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Table 1: In Vitro Inhibitory Activity of TMC647055 against HCV NS5B Polymerase

Assay Type HCV Genotype Target Value Reference

RdRp Primer-

Dependent

Transcription

Assay

1b (Con1b) IC50 34 nM [6]

Table 2: Antiviral Activity of TMC647055 in HCV Replicon Cell Lines

Cell Line HCV Genotype
Assay
Readout

Value Reference

Huh7-Luc 1b (ET clone) Luciferase EC50: 77 nM [6]

Huh7-Luc 1b (ET clone) RT-qPCR EC50: 139 nM [6]

Huh7-SG-Con1b 1b RT-qPCR EC50: 74 nM [7]

Huh7-SG-1a 1a RT-qPCR EC50: 166 nM [7]

Table 3: Cytotoxicity Profile of TMC647055

Cell Line Assay Value Reference

Huh7 Luciferase Reporter CC50: 42.1 µM [7]

MT4 Luciferase Reporter CC50: 28.9 µM [7]

MRC-5 Resazurin Assay CC50: >50 µM [7]

HEK-293T Resazurin Assay CC50: >50 µM [7]

HepG2 Resazurin Assay CC50: >50 µM [7]

VeroE6 Resazurin Assay CC50: >50 µM [7]
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Caption: HCV replication cycle and the inhibitory action of TMC647055 on the NS5B

polymerase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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